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Get Quote

Introduction

In the landscape of modern medicinal chemistry and drug development, the strategic use of
versatile chemical intermediates is paramount to the efficient synthesis of novel molecular
entities. 1-Cyclohexanecarbonylpiperidin-4-amine, a bifunctional molecule incorporating a
rigid piperidine scaffold, a lipophilic cyclohexanecarbonyl group, and a reactive primary amine,
represents a key building block for creating diverse compound libraries. The inherent structural
features of this intermediate—the piperidine ring to enhance pharmacokinetic properties and
the primary amine as a handle for further chemical elaboration—make it a valuable asset for
researchers targeting a wide array of biological targets. This document provides a
comprehensive guide to the synthesis, properties, and applications of 1-
Cyclohexanecarbonylpiperidin-4-amine, complete with detailed experimental protocols.

Physicochemical and Safety Profile
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A thorough understanding of the physicochemical properties and safety considerations is
crucial before utilizing any chemical intermediate in a research setting.

Table 1: Physicochemical Properties of 1-Cyclohexanecarbonylpiperidin-4-amine

Property Value Source
CAS Number 565453-24-9 [1]
Molecular Formula C12H22N20 [1]
Molecular Weight 210.32 g/mol [1]
4-aminopiperidin-1-yl
UPAC Name Ecyclohexi/lr))methanonl s
Appearance White solid [1]
Storage Temperature Room Temperature [1]

Safety and Handling Precautions:

1-Cyclohexanecarbonylpiperidin-4-amine is classified with the hazard code Xn and risk
statement 22, indicating it is harmful if swallowed[1][2]. Standard laboratory safety protocols
should be strictly followed. This includes the use of personal protective equipment (PPE) such
as safety goggles, a lab coat, and chemical-resistant gloves. All manipulations should be
performed in a well-ventilated fume hood to avoid inhalation of any dust or vapors. In case of
accidental contact with skin or eyes, the affected area should be flushed with copious amounts
of water, and immediate medical attention should be sought.

Synthesis Protocol: N-Acylation of 4-
Aminopiperidine

The most direct and widely employed method for the synthesis of 1-
Cyclohexanecarbonylpiperidin-4-amine is the N-acylation of a protected 4-aminopiperidine
derivative, followed by deprotection, or direct acylation of 4-aminopiperidine at the more
nucleophilic ring nitrogen. The following protocol details a robust and efficient procedure
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adapted from established N-acylation methodologies[3][4]. The reaction proceeds via a
nucleophilic acyl substitution mechanism.

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.565453-24-9 CAS MSDS (1-(cyclohexylcarbonyl)piperidin-4-amine) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]
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2. 1-Cyclopropanecarbonylpiperidin-4-amine | C9H16N20 | CID 3163331 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

4. derpharmachemica.com [derpharmachemica.com]

To cite this document: BenchChem. [Application Notes and Protocols: 1-
Cyclohexanecarbonylpiperidin-4-amine as a Research Chemical Intermediate]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357432/docs#application-notes-and-protocols-1-
cyclohexanecarbonylpiperidin-4-amine-as-a-research-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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